3-amino-N2-(2,3-dichlorophenyl)-5-(2-methoxyphenyl)imino-2H-thiophene-2,4-dicarboxamide

• Molecular Formula: C19H16Cl2N4O3S
• Molecular Weight: 451.3 g/mol
• IUPAC Name: 3-amino-2-N-(2,3-dichlorophenyl)-5-(2-methoxyphenyl)imino-2H-thiophene-2,4-dicarboxamide
• InChI: InChI=1S/C19H16Cl2N4O3S/c1-28-12-8-3-2-6-10(12)25-19-13(17(23)26)15(22)16(29-19)18(27)24-11-7-4-5-9(20)14(11)21/h2-8,16H,22H2,1H3,(H2,23,26)(H,24,27)
• InChI Key: GPUYHCTUKJHHNH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N=C2C(=C(C(S2)C(=O)NC3=C(C(=CC=C3)Cl)Cl)N)C(=O)N

Description

3-amino-N2-(2,3-dichlorophenyl)-5-(2-methoxyphenyl)imino-2H-thiophene-2,4-dicarboxamide is an organooxygen compound and an organonitrogen compound. It derives from a beta-amino acid.

Scientific Research Applications

Chemical Synthesis and Tautomerism

• The compound demonstrates interesting chemical properties like amino-imino tautomerism, which is a dynamic chemical equilibrium between two structural isomers (Brandsma et al., 1998).

Biological Activity

• Thiophene-3-carboxamide derivatives, closely related to this compound, have shown antibacterial and antifungal activities. These properties are significant in the development of new pharmaceuticals (Vasu et al., 2005).
• Additionally, compounds with a similar structure have demonstrated anti-inflammatory and antioxidant activities, comparable to well-known drugs like ibuprofen and ascorbic acid (Kumar et al., 2008).

Pharmaceutical Interest

• The compound is used in synthesizing annulated products with pharmaceutical interest, further emphasizing its role in drug development (Wardakhan et al., 2005).

CNS Depressant Activity

• Some derivatives of this compound have been explored for their CNS depressant activity, indicating potential applications in treating nervous system disorders (Bhattacharjee et al., 2011).

Heterocyclic Synthesis

• The compound's versatility is evident in heterocyclic synthesis, contributing to the creation of new pharmaceutical and biological agents (Ahmed, 2007).

Antimicrobial and Antipathogenic Activity

• Its derivatives show promising antimicrobial and antipathogenic activities, making them candidates for novel antimicrobial agents (Limban et al., 2011).

Antinociceptive Activity

• Synthesized compounds with structural similarity have been studied for antinociceptive activity, which is essential in pain management (Shipilovskikh et al., 2020).

Textile Dyeing and Biomedical Applications

• Derivatives of the compound are used in synthesizing organic compounds for textile dyeing, with additional biomedical applications due to their antioxidant and antimicrobial activities (Khalifa et al., 2015).

Antibacterial Activity

• Certain derivatives have been synthesized for their antibacterial properties, vital in addressing antibiotic resistance challenges (Puthran et al., 2019).

Anti-Inflammatory Applications

• The compound and its derivatives have been synthesized and shown to have in-vitro anti-inflammatory activity, which is crucial in treating various inflammatory conditions (Deka et al., 2012).